Cas no 1361913-55-4 (2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile)

2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile is a fluorinated pyridine derivative characterized by its unique structural features, including a fluoromethyl group, trifluoromethoxy substituent, and an acetonitrile moiety. These functional groups contribute to its potential utility as an intermediate in pharmaceutical and agrochemical synthesis, where fluorinated compounds are valued for their enhanced metabolic stability and lipophilicity. The presence of both fluorine and trifluoromethoxy groups may improve binding affinity in target interactions, while the acetonitrile group offers versatility for further chemical modifications. This compound is suitable for applications requiring precise fluorination patterns, making it a valuable building block in medicinal chemistry and material science research.

2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile structure

1361913-55-4 structure

Product Name:2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile

CAS No:1361913-55-4

MF:C₁₀H₈F₄N₂O

MW:248.176936149597

CID:4912482

Update Time:2025-11-06

2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile
- Inchi： 1S/C10H8F4N2O/c1-6-4-9(17-10(12,13)14)8(5-11)16-7(6)2-3-15/h4H,2,5H2,1H3
- InChI Key： YJJGPMLASYGIOA-UHFFFAOYSA-N
- SMILES： FCC1=C(C=C(C)C(CC#N)=N1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 298
XLogP3: 2.3
Topological Polar Surface Area: 45.9

2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A026001887-500mg	2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile	1361913-55-4	97%	500mg	1,048.60 USD	2021-06-08
Alichem	A026001887-1g	2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile	1361913-55-4	97%	1g	1,663.20 USD	2021-06-08

2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile Related Literature

1. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Additional information on 2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile

Comprehensive Analysis of 2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1361913-55-4)

2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1361913-55-4) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoromethyl group and a trifluoromethoxy substituent, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science, aligning with current trends in fluorine chemistry and green synthesis.

The growing demand for fluorinated building blocks in modern chemistry has positioned 2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile as a compound of interest. Its CAS No. 1361913-55-4 is often queried in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry. The compound’s acetonitrile moiety further enhances its versatility, enabling reactions like nucleophilic substitutions and cyclizations. This aligns with the increasing focus on sustainable chemical processes and atom-efficient methodologies in synthetic chemistry.

In the context of AI-driven drug discovery, 2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile has garnered attention for its potential role in designing small-molecule inhibitors. Computational chemists often explore its electronic properties and steric effects to predict binding affinities. The compound’s trifluoromethoxy group is particularly noteworthy, as it is known to improve metabolic stability and lipophilicity in drug candidates—a hot topic in pharmacokinetic optimization.

Another area of interest is the compound’s application in agrochemical innovation. Fluorinated pyridines like CAS No. 1361913-55-4 are critical in developing next-generation pesticides with enhanced efficacy and environmental safety. Searches for fluoromethyl pyridine derivatives often lead to discussions about their role in crop protection and resistance management, addressing global challenges in food security.

From a technical perspective, the synthesis of 2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile involves advanced halogen-exchange reactions and catalytic fluorination techniques. These methods are frequently searched in conjunction with flow chemistry and continuous manufacturing, reflecting industry shifts toward scalable and safer production processes. The compound’s nitrile functionality also opens doors to further derivatization, making it a cornerstone in heterocyclic chemistry.

In summary, 2-(Fluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1361913-55-4) is a multifaceted compound bridging pharmaceutical research, agrochemical development, and material science. Its structural features and synthetic adaptability ensure its continued relevance in cutting-edge scientific endeavors, resonating with trends like precision chemistry and molecular design.